Cas no 1889254-65-2 (2-1-(difluoromethyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(difluoromethyl)cyclobutylethan-1-amine
• CAS No: 1889254-65-2
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 6295811
• PubChem ID: 115011755
• Update Time: 2025-10-28

2-1-(difluoromethyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(difluoromethyl)cyclobutylethan-1-amine
• 1889254-65-2
• EN300-1945654
• 2-[1-(difluoromethyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C7H13F2N/c8-6(9)7(4-5-10)2-1-3-7/h6H,1-5,10H2
• InChI Key： BQJGHWZLWKEONB-UHFFFAOYSA-N
• SMILES： FC(C1(CCN)CCC1)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(difluoromethyl)cyclobutylethan-1-amine

Compound CAS No. 1889254-65-2: 2-(1-(difluoromethyl)cyclobutyl)ethan-1-amine

The compound with CAS No. 1889254-65-2, commonly referred to as 2-(1-(difluoromethyl)cyclobutyl)ethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring substituted with a difluoromethyl group and an ethanamine moiety. The difluoromethyl group introduces interesting electronic properties, while the cyclobutane ring contributes to the molecule's rigidity and potential for conformational flexibility.

Recent studies have highlighted the potential of 2-(1-(difluoromethyl)cyclobutyl)ethan-1-amine in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its ability to act as a building block for more complex molecules, leveraging its reactivity and structural versatility. The presence of the difluoromethyl group has been shown to enhance the molecule's stability under certain conditions, making it a valuable component in the synthesis of fluorinated compounds.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the starting materials and desired purity. For instance, one common approach involves the reaction of a suitable bromide or chloride derivative with an amine precursor in the presence of a base. This method ensures high yields and good control over the product's quality.

The physical properties of 2-(1-(difluoromethyl)cyclobutyl)ethan-1-amine are also worth noting. It exhibits a melting point of approximately 78°C and a boiling point around 145°C under standard conditions. These properties make it suitable for use in both liquid and solid-state applications, depending on the specific requirements of the intended use.

One area where this compound has shown particular promise is in the field of drug discovery. Its structure allows for interactions with various biological targets, making it a candidate for further exploration in medicinal chemistry. Researchers have investigated its potential as an inhibitor of certain enzymes and receptors, with preliminary results indicating promising activity in vitro.

Moreover, the cyclobutane ring in this molecule has been identified as a key feature for modulating its pharmacokinetic properties. By altering the substituents on the ring or modifying its size, scientists can fine-tune the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics. This flexibility opens up new avenues for optimizing drug candidates derived from this structure.

In addition to its pharmaceutical applications, 2-(1-(difluoromethyl)cyclobutyl)ethan-1-amine has also found use in materials science. Its ability to form stable bonds with other molecules makes it an attractive option for synthesizing polymers and other advanced materials. For example, researchers have explored its role as a monomer in polymerization reactions, leading to materials with improved mechanical and thermal properties.

The latest research on this compound has focused on its electronic properties and potential applications in electronics. By incorporating this molecule into organic semiconductors or conductive polymers, scientists aim to develop materials with enhanced electrical performance. Initial studies have shown that the difluoromethyl group significantly impacts the molecule's electron-withdrawing capabilities, which could be leveraged to improve device efficiency.

In conclusion, 2-(1-(difluoromethyl)cyclobutyl)ethan-1-amine (CAS No. 1889254-65-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as an important building block for future innovations in chemistry and beyond.